Cas no 1805308-33-1 (2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1805308-33-1
• MF: C₉H₄BrClF₅NO₂
• MW: 368.482578277588
• CID: 4844081
• Update Time: 2025-06-08

2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C9H4BrClF5NO2/c10-2-4-3(7(11)18)1-5(19-9(14,15)16)6(17-4)8(12)13/h1,8H,2H2
• InChI Key： UIVCZKWRIORWFK-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)Cl)C=C(C(C(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 3.8
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride

2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805308-33-1)

2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805308-33-1) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of medicinal chemistry and chemical biology. This compound, often referred to by its CAS number, is a versatile building block for the synthesis of complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals.

The molecular formula of 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride is C₁₁H₆BrF₄N₂O₂, and its molecular weight is 349.07 g/mol. The compound features a pyridine ring with several functional groups, including a bromomethyl group, a difluoromethyl group, and a trifluoromethoxy group, all of which contribute to its unique chemical properties and reactivity.

In recent years, the study of halogenated pyridines has gained significant attention due to their potential in drug discovery and development. The presence of bromine, fluorine, and oxygen atoms in 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride provides multiple sites for functionalization and modification, making it an attractive starting material for the synthesis of bioactive compounds. For instance, the bromomethyl group can be readily substituted with various nucleophiles, while the difluoromethyl and trifluoromethoxy groups can enhance the lipophilicity and metabolic stability of the resulting molecules.

The carbonyl chloride functionality in 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride is particularly useful for forming amide or ester linkages with amines or alcohols. This property makes it an excellent reagent for the preparation of peptidic or small-molecule inhibitors targeting specific biological pathways. Recent research has shown that compounds derived from this scaffold exhibit potent activity against various enzymes and receptors, including kinases, proteases, and G protein-coupled receptors (GPCRs).

In the context of medicinal chemistry, 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride has been explored as a key intermediate in the synthesis of novel antiviral agents. Studies have demonstrated that derivatives of this compound can effectively inhibit viral replication by targeting essential viral enzymes or disrupting viral entry into host cells. For example, a recent study published in the Journal of Medicinal Chemistry reported that a series of compounds derived from this scaffold showed promising antiviral activity against influenza A virus and human immunodeficiency virus (HIV).

Beyond its applications in medicinal chemistry, 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride has also found use in agrochemical research. The unique combination of halogenated functionalities and the pyridine ring structure makes it suitable for the development of new herbicides and insecticides. Research in this area has focused on optimizing the selectivity and efficacy of these compounds while minimizing their environmental impact. A notable example is the synthesis of a series of herbicidal agents derived from this scaffold that exhibit high activity against broadleaf weeds while showing low toxicity to non-target organisms.

The synthetic accessibility of 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride has been well-documented in the literature. Various synthetic routes have been developed to access this compound efficiently, including transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods provide chemists with flexible strategies to tailor the synthesis according to specific requirements and scale-up needs.

In conclusion, 2-(Bromomethyl)-6-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805308-33-1) is a versatile compound with significant potential in both medicinal chemistry and agrochemical research. Its unique molecular structure offers multiple opportunities for functionalization and modification, making it an invaluable tool for the development of novel bioactive molecules. As research in this area continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this remarkable compound.